Cas no 59619-78-2 (methyl (5Z)-7-[(2R)-3,5-dihydroxy-2-{(E)-2-[2-(phenoxymethyl)-1,3-dioxolan-2-yl]ethenyl}cyclopentyl]hept-5-enoate)

• Product name: methyl (5Z)-7-[(2R)-3,5-dihydroxy-2-{(E)-2-[2-(phenoxymethyl)-1,3-dioxolan-2-yl]ethenyl}cyclopentyl]hept-5-enoate
• CAS No: 59619-78-2
• MF: C₂₅H₃₄O₇
• MW: 446.533268451691
• CID: 1615906
• PubChem ID: 6434594

methyl (5Z)-7-[(2R)-3,5-dihydroxy-2-{(E)-2-[2-(phenoxymethyl)-1,3-dioxolan-2-yl]ethenyl}cyclopentyl]hept-5-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (5Z)-7-[(2R)-3,5-dihydroxy-2-{(E)-2-[2-(phenoxymethyl)-1,3-dioxolan-2-yl]ethenyl}cyclopentyl]hept-5-enoate
• (Z)-7-[(1R)-3α,5α-Dihydroxy-2β-[(E)-2-(2-phenoxymethyl-1,3-dioxolan-2-yl)ethenyl]cyclopentan-1α-yl]-5-heptenoic acid methyl ester
• methyl (Z)-7-[(2R)-3,5-dihydroxy-2-[(E)-2-[2-(phenoxymethyl)-1,3-dioxolan-2-yl]ethenyl]cyclopentyl]hept-5-enoate
• 5-Heptenoic acid, 7-(3,5-dihydroxy-2-(2-(2-(phenoxymethyl)-1,3-dioxolan-2-yl)ethenyl)cyclopentyl)-, methyl ester, (1R-(1-alpha(Z),2-beta(E),3-alpha,5-alpha))-
• BRN 1275245
• 59619-78-2
• 15-Deoxy-15,15-ethylenedioxy-16-phenoxy-17,18,19,20-tetranor-pgf2-alpha methyl ester
• ZK 56440
• C 59

• Inchi： InChI=1S/C25H34O7/c1-29-24(28)12-8-3-2-7-11-20-21(23(27)17-22(20)26)13-14-25(31-15-16-32-25)18-30-19-9-5-4-6-10-19/h2,4-7,9-10,13-14,20-23,26-27H,3,8,11-12,15-18H2,1H3/b7-2-,14-13+/t20?,21-,22?,23?/m1/s1
• InChI Key： HABBPJCMMSFYJB-LJJGBDBMSA-N
• SMILES： COC(=O)CCCC=CCC1C(CC(C1C=CC2(OCCO2)COC3=CC=CC=C3)O)O

Computed Properties

• Exact Mass: 446.23052
• Monoisotopic Mass: 446.230453
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.4
• XLogP3: 2.5

Experimental Properties

• Density: 1.244
• Boiling Point: 560.6°C at 760 mmHg
• Flash Point: 182.4°C
• Refractive Index: 1.607
• PSA: 94.45